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Compound of Interest

Compound Name: 4,4'-Iminodiphenol

Cat. No.: B110068

An In-depth Technical Guide to the Health and Safety of 4,4'-Iminodiphenol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive health and safety data for 4,4'-Iminodiphenol (CAS Number:
1752-24-5), also known as 4,4'-dihydroxydiphenylamine, is not readily available in publicly
accessible domains. The following guide is a compilation of the limited information that has
been sourced and should be treated with caution. It is highly recommended to consult with a
certified safety professional and refer to a supplier-specific Safety Data Sheet (SDS) before
handling this chemical.

Chemical and Physical Properties

Limited data is available regarding the specific physicochemical properties of 4,4'-
Iminodiphenol. It is known to be an organic compound that can act as an antioxidant and a
stabilizer, particularly in rubber and plastics. It is also used in the development of dyes,
pigments, and other specialty chemicals[1]. The compound is soluble in organic solvents but
has restricted solubility in water[1].

Table 1: Physicochemical Properties of 4,4'-Iminodiphenol
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Property Value Reference

CAS Number 1752-24-5 [1]

4,4'-dihydroxydiphenylamine,

4,4'-Iminobis[phenol], 4-(4-
Synonyms - _ [1]

Hydroxyanilino)phenol, Bis(4-

hydroxyphenyl)amine

Appearance Solid [1]

N Soluble in organic solvents,
Solubility o S [1]
limited solubility in water

Toxicological Information

Detailed toxicological studies on 4,4'-Iminodiphenol are not widely available. Much of the
search results incorrectly identified information for 4-Aminophenol. Therefore, specific LD50,
LC50, and information on carcinogenicity, mutagenicity, or reproductive toxicity for 4,4'-
Iminodiphenol cannot be provided at this time. One study on a related compound, 4-
hydroxydiphenylamine (4-HDPA), which is a transformation product of another chemical,
indicated a 96-hour median lethal concentration (LC50) of 339 ug/L in the mayfly, Neocloeon
triangulifer[2]. However, it is crucial to note that this is not the same compound and this data
should not be used to infer the toxicity of 4,4'-Iminodiphenol.

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) of Classification and Labelling of Chemicals for
4,4'-Iminodiphenol is not available in the searched resources. For a related compound, 4,4'-
dimethoxydiphenylamine, it is noted that it may be sensitive to prolonged exposure to air and is
insoluble in water[3]. While this does not directly apply to 4,4'-Iminodiphenol, it suggests that
similar diphenylamine compounds may have stability concerns.

Safe Handling and Storage

Given the lack of specific data, general prudent laboratory practices for handling chemical
compounds of unknown toxicity should be strictly followed.
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Storage:
« Store in a tightly closed container.
o Keep in a cool, dry, well-ventilated area.
o Protect from air and light, as related compounds can be sensitive to these conditions|[3].
Handling:
o Use only in a well-ventilated area, preferably in a chemical fume hood.
o Wear appropriate personal protective equipment (PPE), including:
o Safety glasses with side shields or goggles.

o Chemical-resistant gloves (type and thickness to be determined based on the specific
solvent used and duration of contact).

o Alab coat or other protective clothing.

o In case of insufficient ventilation, wear suitable respiratory equipment.
e Avoid breathing dust, fume, gas, mist, vapors, or spray.
e Wash hands thoroughly after handling.
» Do not eat, drink, or smoke in the laboratory.

Experimental Protocols

Detailed experimental protocols for the safety assessment of 4,4'-Iminodiphenol were not
found in the performed searches. Standard OECD guidelines for toxicity testing would be the
recommended starting point for any new safety evaluation.

Signaling Pathways

Information regarding specific signaling pathways affected by 4,4'-Iminodiphenol is not
available in the public domain based on the conducted searches.
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Visualizations

General Laboratory Handling Workflow for Chemicals of Unknown Toxicity
Caption: General workflow for handling chemicals with limited safety information.
Conclusion:

There is a significant lack of comprehensive health and safety information for 4,4'-
Iminodiphenol in the public domain. Researchers, scientists, and drug development
professionals are strongly advised to exercise extreme caution when handling this compound.
A thorough risk assessment should be conducted, and all work should be performed under the
guidance of established safety protocols for compounds of unknown toxicity. It is imperative to
obtain a manufacturer- or supplier-specific Safety Data Sheet and consult with safety
professionals before commencing any work with 4,4'-Iminodiphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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